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Compound of Interest

Compound Name: DL-SERINE (1-13C)

Cat. No.: B1579738

Get Quote

Executive Summary & Material Characterization
Crucial Safety Distinction: DL-Serine (1-13C) is a stable isotope compound.[1] It is NOT

radioactive.

Unlike Carbon-14 (

C), Carbon-13 (

C) is a naturally occurring stable isotope.[1][2] Therefore, this material must not be disposed of
in radioactive waste streams (e.g., with

H or

C waste). Doing so will result in unnecessary regulatory red tape and increased disposal costs.

This guide outlines the disposal procedures based on the chemical properties of DL-Serine and

the regulatory framework of the US EPA (RCRA) and standard laboratory EHS practices.

Physicochemical Properties Relevant to Disposal[3][4]
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Property Data Relevance to Disposal

CAS Number
302-84-1 (Unlabeled) / Specific

labeled CAS varies
Identifier for waste manifesting.

Radioactivity None (Stable Isotope)
Do not use radioactive waste

containers.[1]

RCRA Status
Non-Hazardous (Not P or U

listed)

Not automatically hazardous

waste, but local rules apply.[1]

Solubility
Highly Soluble in Water (~50

g/L)

Potential for drain disposal (if

permitted).[1]

pH (Aqueous) ~5.6 (at 100 g/L)
Near neutral; rarely requires

neutralization.[1]

Reactivity
Stable; Incompatible with

Strong Oxidizers

Segregate from nitric acid,

perchlorates, etc.[1]

Regulatory Framework & Generator Knowledge
Under the Resource Conservation and Recovery Act (RCRA), the waste generator (you/your

lab) is responsible for determining if a waste is hazardous.

DL-Serine (1-13C) Assessment:

Listed Waste: It is not on the EPA P-list (acutely toxic) or U-list (toxic).

Characteristic Waste:

Ignitability: No (Solid).

Corrosivity:[3] No (pH is near neutral).

Reactivity: No (Stable).

Toxicity:[3] Low toxicity.
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The "Generator Knowledge" Directive: While DL-Serine itself is non-hazardous, how you used

it dictates the disposal method. If it was dissolved in organic solvents (e.g., HPLC mobile

phases) or mixed with biological agents, the mixture assumes the hazard characteristics of

those additives.

Disposal Decision Logic
Use the following logic flow to determine the correct waste stream. This prevents the common

error of over-classifying non-hazardous waste or under-classifying mixed hazards.

Start: DL-SERINE (1-13C) Waste

Is it mixed with 14C or 3H?

Is the waste Solid or Liquid?

Is it Pure/Unused Stock?

Solid

What is the solvent/matrix?

Liquid

Is it mixed with Biohazards?

Used/Contaminated

SOLID WASTE / TRASH
(Deface Labels)

Pure (Check Local Rules)

Contains Organic Solvents?

No

RADIOACTIVE WASTE
(Segregate by Isotope)

Yes

BIOHAZARD WASTE
(Autoclave/Incinerate)

Yes

CHEMICAL WASTE
(Halogenated/Non-Halogenated)

No (Chemical Contam.) Yes (>10% Organic)

SANITARY SEWER
(Requires EHS Approval)

No (Aqueous Only)
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Figure 1: Decision matrix for classifying DL-Serine (1-13C) waste streams based on

experimental usage and contamination status.[1]

Detailed Disposal Protocols
Scenario A: Pure Solid Waste (Excess Stock)
Context: You have expired material or a spilled powder that is not contaminated with other

chemicals.

Container: Use a clear plastic wide-mouth jar or the original container.

Labeling: Deface the original label if disposing in general trash. If using a chemical waste

stream (recommended for tracking), label as "Non-Hazardous Chemical Waste: DL-Serine
(1-13C)."[1]

Disposal Action:

Preferred: Submit to your facility's Chemical Waste Management team. This ensures a

paper trail and prevents janitorial staff from being alarmed by "chemical-looking" bottles in

the trash.

Alternative (Low Quantity): If local regulations permit (e.g., <100g), double-bag in heavy-

duty trash bags and place in regular solid waste.[1] Never place in "Sharps" or "Biohazard"

red bags unless contaminated.

Scenario B: Aqueous Solutions (Buffers/Media)
Context: DL-Serine dissolved in water, PBS, or cell culture media without viral/bacterial

contamination.[1]

Assessment: Check the pH. DL-Serine solutions are usually pH 5-6.[1]

Drain Disposal Criteria:

Many municipalities allow amino acids down the drain if the daily load is low (to prevent

high Biological Oxygen Demand - BOD).
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Rule of Thumb: If volume is <5 Liters and concentration is <1 M, drain disposal with

copious water flushing is often acceptable.

Action:

Flush with 20x volume of tap water.

Prohibited: Do not pour down the drain if the solution contains heavy metals (e.g., copper

catalysts from click chemistry) or sodium azide.

Scenario C: Mixed Chemical Waste (HPLC Effluent)
Context: DL-Serine mixed with Acetonitrile, Methanol, or Formic Acid.[1]

Segregation: Do not mix with oxidizers.

Container: HDPE or Glass solvent waste container (Safety Can).

Labeling:

Must list all constituents and percentages.

Example: "Acetonitrile (50%), Water (49%), DL-Serine (1-13C) (<1%)."[1]

Mark hazard checkboxes: "Flammable" (due to solvent), "Toxic" (if solvent is Methanol).

Action: Cap tightly. Store in Satellite Accumulation Area (SAA) until pickup.

Emergency Procedures (Spills)
Although DL-Serine is low toxicity, stable isotope powders can be fine and dusty.

1. Assess Risk
(Quantity/Location)

2. Don PPE
(Gloves, Goggles, N95)

3. Containment
(Cover with wet paper towel)

4. Cleanup
(Scoop/Wipe)

5. Disposal
(Bag as Solid Waste)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for managing minor solid spills of DL-Serine.
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Spill Cleanup Protocol:

Dampen: Dry powder spills should be covered with a damp paper towel to prevent dust

generation (inhalation hazard).

Sweep: Carefully scoop up the wet material.

Wash: Wipe the surface with water and a mild detergent.

Disposal: Place cleanup materials in a clear plastic bag and label as non-hazardous waste.

Common Pitfalls & "Expert Tips"
The "Isotope" Panic: Lab safety inspectors or janitorial staff often see "13C" and assume

radiation.

Solution: Clearly mark containers "STABLE ISOTOPE - NON-RADIOACTIVE" using a

green sticker to visually differentiate from the yellow/magenta radioactive trefoil.

Scintillation Vials: Do not use liquid scintillation vials for storage unless you are actually

performing a radioactive assay. Using these vials for stable isotopes confuses waste

handlers and may force the waste into the expensive radioactive stream.

Oxidizer Incompatibility: Amino acids can react vigorously with strong oxidizers (e.g.,

Potassium Permanganate). Ensure waste streams are segregated.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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